Cas no 1894124-80-1 (2-oxoethane-1-sulfonyl chloride)

• Product Name: 2-oxoethane-1-sulfonyl chloride
• CAS No: 1894124-80-1
• MF: C₂H₃ClO₃S
• MW: 142.561418771744
• CID: 5896401
• PubChem ID: 53872398
• Update Time: 2025-10-29

2-oxoethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 2-oxo-
• 2-oxoethane-1-sulfonyl chloride
• SCHEMBL12744543
• EN300-1699839
• 1894124-80-1

• Inchi： 1S/C2H3ClO3S/c3-7(5,6)2-1-4/h1H,2H2
• InChI Key： QTEKMNARLHMZLH-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C=O

Computed Properties

• Exact Mass: 141.9491428g/mol
• Monoisotopic Mass: 141.9491428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.561±0.06 g/cm3(Predicted)
• Boiling Point: 215.1±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-oxoethane-1-sulfonyl chloride

2-Oxoethane-1-Sulfonyl Chloride: A Comprehensive Overview

2-Oxoethane-1-sulfonyl chloride, also known by its CAS number CAS No. 1894124-80-1, is a versatile and significant compound in the field of organic chemistry. This compound, characterized by its sulfonyl chloride functional group, has garnered attention due to its wide-ranging applications and unique chemical properties. In this article, we will delve into the structural features, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 2-oxoethane-1-sulfonyl chloride comprises a sulfonyl group (SO₂Cl) attached to an ethanone backbone. This configuration imparts the compound with reactivity that makes it a valuable intermediate in various chemical reactions. Recent studies have highlighted its role in the synthesis of sulfonamides, which are widely used in pharmaceuticals and agrochemicals. The sulfonyl chloride group is particularly reactive, enabling it to participate in nucleophilic substitutions, making it a key player in organic synthesis.

One of the most notable applications of 2-oxoethane-1-sulfonyl chloride is in the preparation of sulfonamide derivatives. These derivatives have been extensively studied for their potential as inhibitors of enzymes involved in diseases such as cancer and inflammation. For instance, researchers have reported that certain sulfonamides derived from this compound exhibit potent anti-inflammatory activity by targeting specific protein kinases. This underscores the importance of CAS No. 1894124-80-1 in drug discovery and development.

In addition to its role in pharmaceuticals, 2-oxoethane-1-sulfonyl chloride has found applications in materials science. Recent advancements have explored its use as a building block for constructing advanced materials, such as polymers and hybrid organic-inorganic frameworks. The compound's ability to form stable bonds with various functional groups makes it an ideal candidate for designing materials with tailored properties.

The synthesis of 2-oxoethane-1-sulfonyl chloride typically involves the reaction of ethyl chlorosulfonate with ketones under specific conditions. Optimization of these conditions has been a focus of recent research, with studies demonstrating that mild reaction conditions can significantly enhance yield and purity. Such optimizations are crucial for scaling up production to meet industrial demands.

From an environmental standpoint, understanding the degradation pathways of CAS No. 1894124-80-1 is essential for ensuring sustainable practices. Recent eco-friendly synthesis methods have been developed, reducing the environmental footprint associated with its production. These methods often employ catalysts or alternative solvents to minimize waste and energy consumption.

In conclusion, 2-Oxoethane-1-Sulfonyl Chloride (CAS No. 1894124-80-1) stands out as a pivotal compound in contemporary chemistry. Its versatility across multiple disciplines, coupled with ongoing research into its applications and synthesis, positions it as a key contributor to future advancements in pharmaceuticals, materials science, and beyond.